methyl 2-[(2Z)-2-[(2-phenoxyacetyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate
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Description
Methyl 2-[(2Z)-2-[(2-phenoxyacetyl)imino]-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-3-yl]acetate is a useful research compound. Its molecular formula is C18H17N3O6S2 and its molecular weight is 435.47. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Microwave-Assisted Synthesis and Spectroscopic Characterization : Studies have shown the successful synthesis of novel thiophene-benzothiazole derivative compounds using microwave-assisted synthesis methods. This includes the detailed characterization of these compounds through techniques like FTIR, NMR, and elemental analysis, suggesting potential applications in material science and chemistry (Ermiş & Durmuş, 2020).
Crystal Structure Analysis : Research on related compounds includes the detailed crystal structure analysis of similar derivatives. This kind of structural information is crucial for understanding the molecular properties and potential applications of such compounds (Lee, Ryu, & Lee, 2017).
Medicinal Chemistry and Drug Synthesis
Synthesis of Drug Intermediates : Benzothiazole derivatives have been synthesized as intermediates for drugs like cefixime. This suggests the role of such compounds in pharmaceutical synthesis (Liu Qian-chun, 2010).
Antibacterial Activity : Some novel thiazolidines, oxadiazoles, and imidazolines containing benzothiazolylthiol groups have been synthesized and evaluated for antibacterial activity. This indicates potential applications in developing new antimicrobial agents (Desai, Dave, Shah, & Vyas, 2001).
Advanced Material Science
Metal Complex Synthesis and Antimicrobial Activity : Benzothiazole-imino-benzoic acid Schiff Bases have been synthesized and used to create metal complexes. These complexes were characterized and showed antimicrobial activity, suggesting their use in material science and bioactive material development (Mishra, Gound, Mondal, Yadav, & Pandey, 2019).
Application in Fluorescent Probes : Derivatives like 2-(benzothiazol)-4-(3-hydroxy-4-methylphenyl) imino phenol have been used to develop fluorescent probes for detecting substances like glyphosate in environmental samples, highlighting potential applications in environmental science and analytical chemistry (Sun, Yang, Li, Wang, Wang, Li, Ye, & Fu, 2021).
Properties
IUPAC Name |
methyl 2-[2-(2-phenoxyacetyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O6S2/c1-26-17(23)10-21-14-8-7-13(29(19,24)25)9-15(14)28-18(21)20-16(22)11-27-12-5-3-2-4-6-12/h2-9H,10-11H2,1H3,(H2,19,24,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JRAPIPQEMFNWCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)COC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.